Cas no 1393728-46-5 (4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 1393728-46-5
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• MDL: MFCD22548407
• CID: 4596605
• Update Time: 2025-06-14

4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile
• 4-BROMO-1,2,5-TRIMETHYLPYRROLE-3-CARBONITRILE
• STL412432
• SB63665

• MDL： MFCD22548407
• Inchi： 1S/C8H9BrN2/c1-5-7(4-10)8(9)6(2)11(5)3/h1-3H3
• InChI Key： ZGTFAXKHYWAEED-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C)N(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile

Comprehensive Analysis of 4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile (CAS No. 1393728-46-5): Properties, Applications, and Industry Trends

The chemical compound 4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile (CAS No. 1393728-46-5) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and material science research. As a brominated pyrrole derivative, this compound serves as a valuable building block in organic synthesis, particularly in the development of novel heterocyclic compounds. The presence of both bromo and cyano functional groups on the pyrrole ring makes it an exceptionally reactive intermediate for cross-coupling reactions and nucleophilic substitutions.

Recent studies highlight the growing demand for pyrrole-based compounds in drug discovery, with researchers particularly interested in their potential as kinase inhibitors and antimicrobial agents. The trimethyl substitution pattern in 4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile contributes to enhanced stability and solubility compared to unsubstituted pyrrole derivatives, addressing one of the key challenges in medicinal chemistry applications. Pharmaceutical companies are actively exploring this compound's utility in developing treatments for inflammatory diseases and certain types of cancer, though clinical applications remain in preclinical stages.

From a synthetic chemistry perspective, the carbonitrile group at the 3-position offers multiple transformation possibilities, including hydrolysis to carboxylic acids, reduction to aminomethyl groups, or conversion to tetrazole rings – a particularly valuable transformation in drug design. The bromine atom at the 4-position serves as an excellent handle for various metal-catalyzed coupling reactions, such as Suzuki, Stille, or Sonogashira couplings, making this compound a versatile intermediate for creating diverse molecular architectures.

Material scientists have also shown interest in 1393728-46-5 for developing advanced organic electronic materials. The electron-withdrawing nature of the cyano group combined with the electron-rich pyrrole ring creates interesting electronic properties that could be exploited in organic semiconductors or photovoltaic applications. Recent patent literature reveals several applications in OLED technology, where pyrrole derivatives contribute to improved charge transport characteristics and emission properties.

Analytical characterization of 4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile typically involves a combination of techniques including 1H/13C NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound generally appears as a white to off-white crystalline solid with good stability under standard storage conditions. Researchers should note that proper handling procedures are essential when working with this compound, including the use of appropriate personal protective equipment and adequate ventilation.

The global market for specialty pyrrole derivatives like 1393728-46-5 has seen steady growth, driven by increasing R&D investments in both pharmaceutical and material science sectors. Several custom synthesis providers and chemical suppliers now offer this compound in various quantities, with purity levels typically ranging from 95% to 99%. Pricing trends indicate moderate costs compared to more complex heterocyclic building blocks, making it an accessible option for academic and industrial researchers alike.

Environmental and regulatory considerations for 4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile follow standard protocols for laboratory chemicals. While not classified as highly hazardous, proper waste disposal methods should be observed according to local regulations. Researchers frequently inquire about biodegradation pathways and ecotoxicological profiles of such compounds, reflecting the growing emphasis on green chemistry principles in modern synthetic workflows.

Future research directions for this compound likely include exploration of its catalytic applications, potential use in metal-organic frameworks (MOFs), and further investigation of its biological activity profiles. The unique combination of substituents on the pyrrole core offers numerous possibilities for structural modification and derivatization, ensuring continued interest from the scientific community. As synthetic methodologies advance, particularly in the areas of C-H activation and photoredox chemistry, new applications for this versatile building block will undoubtedly emerge.

For researchers working with 4-bromo-1,2,5-trimethyl-1H-pyrrole-3-carbonitrile, recent literature suggests several promising reaction pathways worth exploring. These include palladium-catalyzed direct arylation at the 4-position (replacing the bromine), copper-mediated cyano group transformations, and innovative cyclization strategies to construct more complex polyheterocyclic systems. The compound's compatibility with various protecting group strategies further enhances its utility in multi-step synthetic sequences.